Ethyl 2-(((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)amino)-2-oxoacetate

• IUPAC Name: ethyl 2-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methylamino]-2-oxoacetate
• InChI: InChI=1S/C15H17N3O6/c1-3-22-15(20)14(19)16-8-13-17-12(18-24-13)9-23-11-6-4-10(21-2)5-7-11/h4-7H,3,8-9H2,1-2H3,(H,16,19)
• InChI Key: BMIKFSMMGZBZOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NCC1=NC(=NO1)COC2=CC=C(C=C2)OC
• Molecular Formula: C15H17N3O6
• Molecular Weight: 335.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring would add a level of rigidity to the structure, while the ether and ester groups could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the ester group could undergo hydrolysis to form a carboxylic acid and an alcohol. The oxadiazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar ester and ether groups could potentially make the compound somewhat soluble in polar solvents.

Scientific Research Applications

Pharmaceutical Drug Development

This compound is a valuable precursor in the synthesis of various pharmaceutical agents. . It can be utilized in creating new molecules with potential antidepressant, anticonvulsant, anti-inflammatory, and analgesic effects.

Safety And Hazards

Without specific toxicity data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing the compound to minimize risk.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as any biological activity it might exhibit. Further studies would be needed to fully explore these aspects.